Cas no 446254-72-4 (1,2,3,5-Tetrabromo-4-(3-bromophenoxy)benzene)

• Product Name: 1,2,3,5-Tetrabromo-4-(3-bromophenoxy)benzene
• CAS No: 446254-72-4
• MF: C₁₂H₅Br₅O
• MW: 564.687499761581
• CID: 3166427
• PubChem ID: 86208541
• Update Time: 2025-06-26

1,2,3,5-Tetrabromo-4-(3-bromophenoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 2,3,3',4',6-Pentabromodiphenyl Ether in Isooctane
• UNII-5B9AHP631F
• 2,3,3',4,6-Pentabromodiphenyl ether
• Benzene, 1,2,3,5-tetrabromo-4-(3-bromophenoxy)-
• 1,2,3,5-tetrabromo-4-(3-bromophenoxy)benzene
• DTXSID10879921
• 5B9AHP631F
• 446254-72-4
• Q27261777
• BDE-109
• PBDE 109
• 1,2,3,5-Tetrabromo-4-(3-bromophenoxy)benzene

• Inchi： 1S/C12H5Br5O/c13-6-2-1-3-7(4-6)18-12-9(15)5-8(14)10(16)11(12)17/h1-5H
• InChI Key： FXXXWTMLIQLDRP-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1OC1C=CC=C(C=1)Br)Br)Br)Br

Computed Properties

• Exact Mass: 563.62163Da
• Monoisotopic Mass: 559.62573Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 9.2Ų

Additional information on 1,2,3,5-Tetrabromo-4-(3-bromophenoxy)benzene

Chemical Profile of 1,2,3,5-Tetrabromo-4-(3-bromophenoxy)benzene (CAS No. 446254-72-4)

1,2,3,5-Tetrabromo-4-(3-bromophenoxy)benzene, identified by the chemical identifier CAS No. 446254-72-4, is a brominated aromatic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of brominated phenols, which are widely studied for their potential applications in various industrial and scientific domains. The structural motif of this molecule, featuring multiple bromine atoms and a phenoxy group, contributes to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The synthesis of 1,2,3,5-Tetrabromo-4-(3-bromophenoxy)benzene involves a series of well-established organic reactions, including bromination and etherification processes. The presence of four bromine atoms at specific positions on the benzene ring enhances its utility as a building block in the construction of more complex molecular architectures. This compound’s versatility is further underscored by its ability to participate in cross-coupling reactions, such as Suzuki-Miyaura couplings, which are pivotal in the development of novel pharmaceuticals and agrochemicals.

In recent years, 1,2,3,5-Tetrabromo-4-(3-bromophenoxy)benzene has been explored for its potential applications in the development of advanced materials. Specifically, its brominated structure makes it a candidate for use in flame-retardant formulations and electronic materials. The high electron-withdrawing nature of bromine atoms imparts thermal stability and resistance to degradation, which are critical properties for materials used in high-performance applications. Additionally, the phenoxy group introduces polarity and solubility characteristics that can be leveraged in polymer chemistry and material design.

From a pharmaceutical perspective, 1,2,3,5-Tetrabromo-4-(3-bromophenoxy)benzene has been investigated as a precursor in the synthesis of biologically active molecules. The bromine atoms serve as handles for further functionalization through techniques such as metal-catalyzed substitutions or nucleophilic aromatic substitutions. These transformations allow chemists to append diverse functional groups to the core structure, enabling the creation of novel compounds with tailored biological activities. Preliminary studies have suggested that derivatives of this compound may exhibit properties relevant to antimicrobial and anti-inflammatory therapies.

The compound’s unique structure also makes it a subject of interest in computational chemistry and molecular modeling studies. Researchers are leveraging advanced computational methods to predict the reactivity and interactions of 1,2,3,5-Tetrabromo-4-(3-bromophenoxy)benzene with other molecules. These studies aim to elucidate its potential role in drug discovery pipelines and to optimize synthetic routes for its production. The integration of machine learning algorithms has further accelerated these efforts by enabling rapid screening of possible derivatives and reaction conditions.

Recent advancements in green chemistry have prompted investigations into more sustainable methods for synthesizing 1,2,3,5-Tetrabromo-4-(3-bromophenoxy)benzene. Innovations such as catalytic bromination techniques and solvent-free reactions are being explored to minimize waste and energy consumption. These efforts align with global initiatives to promote environmentally responsible chemical manufacturing practices. By adopting greener methodologies, researchers hope to enhance the sustainability profile of brominated aromatic compounds while maintaining their synthetic utility.

The role of 1,2,3,5-Tetrabromo-4-(3-bromophenoxy)benzene in nanotechnology is another emerging area of research. Its ability to form stable complexes with nanoparticles has been exploited for applications in drug delivery systems and diagnostic imaging agents. The bromine atoms facilitate interactions with metal surfaces or polymers commonly used in nanotechnology platforms. This interdisciplinary approach holds promise for developing next-generation therapeutics that combine the precision of nanomedicine with the efficacy of targeted drug delivery.

As our understanding of molecular interactions deepens, so does the potential for 1,2,3,5-Tetrabromo-4-(3-bromophenoxy)benzene to contribute to innovative solutions across multiple scientific disciplines. Whether through its use as a synthetic intermediate or as a component in advanced materials and nanotechnology platforms، this compound exemplifies the intersection where chemistry meets practical application. Continued research into its properties and applications will undoubtedly expand its relevance in both academic and industrial settings.